Cas no 956569-92-9 ((2S)-2-({5-Ethyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-7-yl}formamido)-3-phenylpropanoic acid)

• Product Name: (2S)-2-({5-Ethyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-7-yl}formamido)-3-phenylpropanoic acid
• CAS No: 956569-92-9
• MF: C₂₂H₂₀N₂O₆
• MW: 408.404006004334
• CID: 6151460
• PubChem ID: 44127927
• Update Time: 2025-05-20

(2S)-2-({5-Ethyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-7-yl}formamido)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 956569-92-9
• (2S)-2-({5-Ethyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-7-yl}formamido)-3-phenylpropanoic acid
• N-[(5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinolin-7-yl)carbonyl]phenylalanine

• Inchi： 1S/C22H20N2O6/c1-2-24-11-15(20(25)14-9-18-19(10-17(14)24)30-12-29-18)21(26)23-16(22(27)28)8-13-6-4-3-5-7-13/h3-7,9-11,16H,2,8,12H2,1H3,(H,23,26)(H,27,28)
• InChI Key： GMUVKSIPHPNWJE-UHFFFAOYSA-N
• SMILES： O1COC2C1=CC1=C(C=2)C(C(C(NC(C(=O)O)CC2C=CC=CC=2)=O)=CN1CC)=O

Computed Properties

• Exact Mass: 408.13213636g/mol
• Monoisotopic Mass: 408.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-({5-Ethyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-7-yl}formamido)-3-phenylpropanoic acid

Research Briefing on (2S)-2-({5-Ethyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-7-yl}formamido)-3-phenylpropanoic acid (CAS: 956569-92-9)

In recent years, the compound (2S)-2-({5-Ethyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-7-yl}formamido)-3-phenylpropanoic acid (CAS: 956569-92-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoline and dioxolo structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of (2S)-2-({5-Ethyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-7-yl}formamido)-3-phenylpropanoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity, including the presence of a chiral center at the 2-position, necessitates precise stereochemical control during synthesis. Researchers have employed asymmetric synthesis and chiral auxiliary methods to achieve high enantiomeric purity, which is essential for its biological activity.

Mechanistically, this compound has been identified as a potent modulator of specific enzymatic pathways. Preliminary studies suggest that it interacts with key proteins involved in inflammatory and oxidative stress responses. For instance, it has been shown to inhibit the activity of certain kinases and proteases, which are implicated in chronic inflammatory diseases. The presence of the quinoline core and the formamido-phenylpropanoic acid side chain is believed to contribute to its binding affinity and selectivity towards these targets. Further structural-activity relationship (SAR) studies are underway to elucidate the exact binding mode and optimize its pharmacological profile.

In vitro and in vivo studies have demonstrated the compound's efficacy in preclinical models of inflammation and neurodegeneration. For example, in a murine model of neuroinflammation, administration of (2S)-2-({5-Ethyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-7-yl}formamido)-3-phenylpropanoic acid significantly reduced markers of oxidative stress and improved cognitive function. These findings highlight its potential as a therapeutic agent for conditions such as Alzheimer's disease and multiple sclerosis. However, further studies are needed to assess its pharmacokinetics, toxicity, and long-term effects in humans.

Despite its promising biological activity, challenges remain in the development of this compound as a viable drug candidate. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through formulation optimization and structural modifications. Recent advancements in prodrug strategies and nanoparticle-based delivery systems offer potential solutions to these challenges. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the translation of this compound from the bench to the clinic.

In conclusion, (2S)-2-({5-Ethyl-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-7-yl}formamido)-3-phenylpropanoic acid represents a promising candidate for therapeutic intervention in various diseases. Its unique chemical structure and biological activity warrant further investigation to fully exploit its potential. Continued research efforts should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and evaluating its safety and efficacy in clinical trials. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in the field of medicinal chemistry.